molecular formula C12H19F2NO4 B2897030 2-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoroacetic acid CAS No. 1782406-03-4

2-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoroacetic acid

Cat. No.: B2897030
CAS No.: 1782406-03-4
M. Wt: 279.284
InChI Key: PTELYUWFCFTJIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoroacetic acid” is a chemical compound with the molecular formula C12H19F2NO4 . It has a molecular weight of 279.28 . The compound is typically stored at room temperature and is in powder form .


Synthesis Analysis

The synthesis of a similar compound, “2-(1-(tert-butoxycarbonyl)piperidin-3-yl)acetic acid”, has been reported . The synthesis process involves several steps including esterification, hydrogenizing amination, Dieckmann condensation, decarboxylation, Wittig reaction, and hydrogenation . The optimal reaction conditions for the Wittig reaction were found to be a molar ratio of 1-benzylpiperidin-3-one to ethyl-2-(diethoxyphosphoryl) acetate of 1:1.2, a reaction temperature of 0℃, and a reaction time of 8 hours .


Molecular Structure Analysis

The InChI code for the compound is 1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-6-4-5-8(7-15)12(13,14)9(16)17/h8H,4-7H2,1-3H3,(H,16,17) . This code provides a unique representation of the compound’s molecular structure.


Physical and Chemical Properties Analysis

The compound is a powder at room temperature . Its InChI code is 1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-6-4-5-8(7-15)12(13,14)9(16)17/h8H,4-7H2,1-3H3,(H,16,17) , which provides a unique representation of its molecular structure.

Scientific Research Applications

Synthesis and Derivative Applications

The compound 2-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoroacetic acid, and its derivatives are versatile intermediates in the synthesis of complex organic molecules. This section covers various research applications focusing on synthesis pathways and the development of related compounds without discussing drug use, dosages, or side effects.

  • Asymmetric Synthesis of Piperidinedicarboxylic Acid Derivatives : Enantiomerically pure derivatives of piperidinedicarboxylic acid, utilizing a tert-butoxycarbonyl protected piperidine precursor, have been synthesized. These derivatives are significant for the asymmetric synthesis of bioactive compounds, showcasing the compound's role in constructing chiral centers for pharmaceutical applications (Xue et al., 2002).

  • N-Protection of Amines : The compound's structural motif is used in efficient methods for the N-tert-butoxycarbonylation of amines, highlighting its utility in protecting amino groups during complex synthesis processes. This work emphasizes the adaptability of tert-butoxycarbonyl protected intermediates in green chemistry applications (Karimian & Tajik, 2014).

  • Synthesis of Fluorinated Retinoids : The precursor's fluorinated derivatives have been explored for synthesizing fluorinated retinoids, demonstrating the compound's flexibility in creating modified molecules with potential therapeutic value (Mead et al., 1985).

  • Catalysis and Activation for Peptide Bond Formation : Innovative uses in peptide synthesis through Nπ-protecting groups for histidine demonstrate the compound's significant role in peptide bond formation, underlining its importance in synthesizing biologically active peptides (Okada et al., 1997).

  • Development of Metal-Free Thiophiles : The combination with 1-benzenesulfinyl piperidine for the activation of thioglycosides showcases the compound's role in glycoside synthesis, representing its utility in carbohydrate chemistry and the synthesis of complex glycoconjugates (Crich & Smith, 2001).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .

Properties

IUPAC Name

2,2-difluoro-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]acetic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-6-4-5-8(7-15)12(13,14)9(16)17/h8H,4-7H2,1-3H3,(H,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PTELYUWFCFTJIV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCCC(C1)C(C(=O)O)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H19F2NO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1782406-03-4
Record name 2-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoroacetic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.